Cas no 2097949-49-8 (6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid)

• Product Name: 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid
• CAS No: 2097949-49-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 4776180
• Update Time: 2025-10-29

6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-1-yl)pyrimidine-4-carboxylic acid
• 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H9N3O2/c12-8(13)6-4-7(10-5-9-6)11-2-1-3-11/h4-5H,1-3H2,(H,12,13)
• InChI Key： JHWBKCAUECTPRL-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 431.0±30.0 °C at 760 mmHg
• Flash Point: 214.4±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid

Introduction to 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2097949-49-8)

6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid, with the CAS number 2097949-49-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid consists of a pyrimidine ring substituted with an azetidine moiety at the 6-position and a carboxylic acid group at the 4-position. The azetidine ring, a four-membered cyclic amine, imparts unique conformational flexibility and hydrogen-bonding capabilities, which can enhance the compound's interactions with biological targets. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications and conjugations, making this compound highly versatile in drug design.

Recent studies have highlighted the potential of 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antiproliferative effects, 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby alleviating symptoms and improving patient outcomes.

The pharmacokinetic properties of 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be effective in clinical settings. Furthermore, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic potential of 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic benefits and optimal dosing regimens.

In conclusion, 6-(Azetidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2097949-49-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.